Cas no 476323-26-9 (N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-phenylpropanamide)

• Product Name: N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-phenylpropanamide
• CAS No: 476323-26-9
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 6028256
• PubChem ID: 1194499
• Update Time: 2025-10-30

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-phenylpropanamide
• Z27858677
• Oprea1_394025
• 476323-26-9
• F0466-0191
• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-3-phenylpropanamide
• AKOS002316702
• N-(4-(3-nitrophenyl)thiazol-2-yl)-3-phenylpropanamide

• Inchi： 1S/C18H15N3O3S/c22-17(10-9-13-5-2-1-3-6-13)20-18-19-16(12-25-18)14-7-4-8-15(11-14)21(23)24/h1-8,11-12H,9-10H2,(H,19,20,22)
• InChI Key： FXMPJMYALFLFSL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 353.08341252g/mol
• Monoisotopic Mass: 353.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-phenylpropanamide

Compound CAS No 476323-26-9: N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-phenylpropanamide

The compound CAS No 476323-26-9, also known as N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-3-phenylpropanamide, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a thiazole ring, a nitrophenyl group, and a phenylpropanamide moiety. The combination of these functional groups makes it a promising candidate for exploring its properties in areas such as pharmacology, materials science, and chemical synthesis.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in binding to various biological targets. In the case of N-4-(3-nitrophenyl)-1,3-thiazol-2-yl, the thiazole moiety serves as a scaffold for further functionalization, enabling interactions with enzymes or receptors. This makes the compound particularly interesting for researchers exploring new therapeutic agents.

The presence of the nitrophenyl group in the structure introduces additional electronic effects and potential for hydrogen bonding. This group is often associated with increased lipophilicity and improved bioavailability in drug candidates. Recent research has demonstrated that nitrophenyl-containing compounds can exhibit potent anti-inflammatory and antioxidant activities. In the context of N-(3-nitrophenyl), this group may contribute to the overall pharmacokinetic profile of the compound.

The phenylpropanamide moiety further enhances the compound's structural complexity. Amide groups are known for their stability and ability to form hydrogen bonds, which are crucial for molecular recognition in biological systems. The phenyl group attached to the propanamide chain adds rigidity to the molecule, potentially influencing its conformational flexibility and binding affinity to target molecules.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like CAS No 476323-26-9. Using molecular docking studies, scientists can simulate how this compound interacts with potential biological targets. These studies have shown that the compound exhibits promising binding affinities towards certain enzymes and receptors, suggesting its potential role in therapeutic applications.

In addition to its pharmacological potential, N-(1,3-thiazol)-based compounds have been explored for their applications in materials science. The sulfur atom in the thiazole ring contributes to thermal stability and mechanical strength, making such compounds suitable for use in high-performance materials. Recent research has focused on incorporating these molecules into polymer systems to enhance their properties.

The synthesis of CAS No 476323-26-based compounds involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient synthetic routes using techniques such as Suzuki coupling and nucleophilic substitution. These methods not only facilitate the production of this compound but also open avenues for further structural modifications.

From an environmental perspective, understanding the degradation pathways of compounds like N-propanamide is crucial for assessing their environmental impact. Recent studies have employed advanced analytical techniques to study the biodegradation of such molecules under various conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing.

In conclusion, the compound CAS No 476323-26-9 represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various fields of science.